Cas no 1804840-34-3 (2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804840-34-3
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4834982
• Update Time: 2025-05-28

2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-4-2-5(14(17)18)13-7(12)3(4)1-6(15)16/h2H,1H2,(H,15,16)
• InChI Key： YWCIMCNHAGDKHQ-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804840-34-3)

2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804840-34-3) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique iodo, nitro, and trifluoromethoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery. Researchers are increasingly exploring 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid for its potential role in targeting inflammatory pathways and metabolic disorders. Recent studies highlight its relevance in designing small-molecule therapeutics, aligning with the trend toward personalized medicine. The compound's electron-withdrawing groups enhance its reactivity, making it a candidate for cross-coupling reactions in organic synthesis.

From an industrial perspective, CAS No. 1804840-34-3 is gaining traction due to its utility in high-throughput screening (HTS) assays. Its nitro and trifluoromethoxy moieties contribute to improved binding affinity in protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug design. As the demand for fluorinated compounds rises—driven by their metabolic stability—this compound is poised to play a pivotal role in next-generation pharmaceutical intermediates.

Environmental and regulatory considerations are also shaping the discourse around 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid. With stricter guidelines on green chemistry, researchers are investigating sustainable synthesis routes for such halogenated pyridines. Innovations like catalytic iodination and microwave-assisted synthesis are being explored to minimize waste and energy consumption, addressing the sustainability concerns of modern chemical manufacturing.

In summary, 2-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804840-34-3) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications, from drug discovery to catalysis, underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound remains a focal point for innovation in bioactive molecule development.